Cas no 642491-11-0 ((4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole))

• Product Name: (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole)
• CAS No: 642491-11-0
• MF: C₃₂H₃₇N₂O₂P
• MW: 512.622
• CID: 4462829
• PubChem ID: 11366334
• Update Time: 2025-05-20

(4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole) Chemical and Physical Properties

Names and Identifiers

• F75430
• MFCD34178740
• bis[2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl]-phenylphosphane
• bis[2-[(4S)-4-tert-butyl-4,5-dihydrooxazol-2-yl]phenyl]-phenyl-phosphane
• 642491-11-0
• (4S)-4-tert-butyl-2-[2-({2-[(4S)-4-tert-butyl-4,5-dihydro-1,3-oxazol-2-yl]phenyl}(phenyl)phosphanyl)phenyl]-4,5-dihydro-1,3-oxazole
• AKOS040767124
• (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole)

• Inchi： InChI=1S/C32H37N2O2P/c1-31(2,3)27-20-35-29(33-27)23-16-10-12-18-25(23)37(22-14-8-7-9-15-22)26-19-13-11-17-24(26)30-34-28(21-36-30)32(4,5)6/h7-19,27-28H,20-21H2,1-6H3/t27-,28-/m1/s1
• InChI Key： BXNPGTKDUBOISS-VSGBNLITSA-N
• SMILES： CC(C)(C)C1COC(=N1)C2=CC=CC=C2P(C3=CC=CC=C3)C4=CC=CC=C4C5=NC(CO5)C(C)(C)C

Computed Properties

• Exact Mass: 512.25926542g/mol
• Monoisotopic Mass: 512.25926542g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• Rotatable Bond Count: 7
• Complexity: 775
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 7.2
• Topological Polar Surface Area: 43.2Ų

Additional information on (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole)

Introduction to (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole) and Its Significance in Modern Chemical Biology

The compound with the CAS number 642491-11-0 represents a fascinating molecule in the realm of chemical biology, specifically categorized under the product name (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole). This intricate structure, characterized by its chiral centers and complex phosphorus-containing backbone, has garnered significant attention due to its potential applications in pharmaceutical research and molecular recognition.

At the core of this compound's uniqueness lies its dual functionality. The presence of (4S,4'S) configuration indicates a specific stereochemical arrangement that is crucial for its biological activity. This stereochemistry is often a key determinant in the efficacy and selectivity of bioactive molecules, making it a subject of intense study in drug design. The phosphorus atoms in the (Phenylphosphanediyl)bis(2,1-phenylene) moiety contribute to the molecule's overall stability and reactivity, which are essential properties for various biochemical interactions.

In recent years, there has been a surge in research focusing on the development of novel chiral ligands and catalysts that can enhance the efficiency of asymmetric synthesis. The compound (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole) has emerged as a promising candidate in this field. Its ability to facilitate highly enantioselective reactions has opened up new avenues for the synthesis of complex pharmaceutical intermediates. For instance, studies have demonstrated its utility in promoting the asymmetric hydrogenation of ketones and imines, leading to high yields of enantiomerically pure products.

The tert-butyl groups attached to the oxazole rings contribute to the compound's solubility and metabolic stability, making it an attractive candidate for further development in medicinal chemistry. These groups also enhance the molecule's interactions with biological targets by increasing its hydrophobicity. This balance between hydrophilicity and hydrophobicity is critical for achieving optimal pharmacokinetic profiles in drug candidates.

One of the most intriguing aspects of this compound is its potential role in molecular recognition processes. The rigid structure provided by the phosphorus backbone and the oxazole rings allows for precise binding interactions with biological targets such as enzymes and receptors. This specificity is essential for developing drugs that can selectively modulate biological pathways without unintended side effects. Recent computational studies have suggested that this compound can form stable complexes with certain proteases involved in cancer metabolism, highlighting its therapeutic potential.

The synthesis of such complex molecules often presents significant challenges due to their intricate stereochemistry and multiple functional groups. However, advances in synthetic methodologies have made it increasingly feasible to construct these molecules with high precision. Techniques such as chiral auxiliary-assisted synthesis and transition metal-catalyzed cross-coupling reactions have been instrumental in achieving the desired stereochemical purity. These methodologies not only enhance the efficiency of synthesis but also allow for scalable production of these valuable compounds.

In conclusion, the compound with CAS number 642491-11-0 and its product name (4S,4'S)-2,2'-((Phenylphosphanediyl)bis(2,1-phenylene))bis(4-(tert-butyl)-4,5-dihydrooxazole) represents a significant advancement in chemical biology. Its unique structural features and biological activities make it a valuable tool for research in pharmaceutical development and molecular recognition. As our understanding of these molecules continues to grow, we can expect to see even more innovative applications emerge from this field.